4(3H)-Quinazolinone, 3-ethyl-2-((2-pyridinylmethyl)thio)-

• CAS RN: 117038-35-4
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 3-ethyl-2-(pyridin-2-ylmethylsulfanyl)quinazolin-4-one
• InChI: InChI=1S/C16H15N3OS/c1-2-19-15(20)13-8-3-4-9-14(13)18-16(19)21-11-12-7-5-6-10-17-12/h3-10H,2,11H2,1H3
• InChI Key: LMXHUYPAZFRENX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=CC=CC=N3

Description

4(3H)-Quinazolinone, 3-ethyl-2-((2-pyridinylmethyl)thio)- is a useful research compound. Its molecular formula is C16H15N3OS and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.0 ml of 28% methanolic solution of sodium methoxide and 2.82 g of 2-chloromethylpyridine hydrochloride were added, in turn, to a solution of 3.56 g of 3-ethyl-2-mercapto-4(3H)-quinazolinone in 50 ml of methanol, and the stirring was continued at room temperature for 4 hours. The reaction solution was poured into about 300 ml of water and extracted with chloroform. The extract was dried over sodium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized from a mixture of ethyl acetate and diisopropyl ether, to give 2.47 g of the title compound.